molecular formula C9H6F3NO2 B6246848 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene CAS No. 78622-57-8

1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene

Cat. No. B6246848
CAS RN: 78622-57-8
M. Wt: 217.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of nitro compounds like “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” can be achieved through various methods. One common method is the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Oxidation of primary amines is also a possible method .


Molecular Structure Analysis

The molecular structure of “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” can be represented by the InChI code: 1S/C9H6F3NO2/c10-9(11,12)6-5-7-1-3-8(4-2-7)13(14)15/h1-6H/b6-5+ .


Chemical Reactions Analysis

Nitro compounds like “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” can undergo various chemical reactions. For instance, they can participate in electrophilic aromatic substitution reactions . The nitro group can also be replaced by other functional groups through various reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” include its molecular weight, molecular formula, and InChI code. More specific properties such as melting point, boiling point, and density are not available in the retrieved data.

Mechanism of Action

The mechanism of action of nitro compounds involves the formation of a nitronium ion, followed by an electrophilic aromatic substitution reaction with benzene .

Safety and Hazards

The safety information for “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” includes several hazard statements such as H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene involves the nitration of 4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Nitration of 4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene with a mixture of nitric acid and sulfuric acid to yield 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene.", "Step 2: Reduction of the nitro group in 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene using hydrogen gas and palladium on carbon as a catalyst to yield 1-amino-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene.", "Step 3: Treatment of 1-amino-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene with sodium hydroxide and water to yield the final product, 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene." ] }

CAS RN

78622-57-8

Product Name

1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene

Molecular Formula

C9H6F3NO2

Molecular Weight

217.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.